8-chloro-5-nitro-4H-chromen-4-one

• Molecular Formula: C9H4ClNO4
• Molecular Weight: 225.58 g/mol
• IUPAC Name: 8-chloro-5-nitrochromen-4-one
• InChI: InChI=1S/C9H4ClNO4/c10-5-1-2-6(11(13)14)8-7(12)3-4-15-9(5)8/h1-4H
• InChI Key: DMGBMLWYQJCFDG-UHFFFAOYSA-N
• SMILES: C1=CC(=C2C(=C1[N+](=O)[O-])C(=O)C=CO2)Cl

Description

8-Chloro-5-nitro-4H-chromen-4-one is a nitro- and chloro-substituted chromenone derivative. Chromenones (benzopyran-4-ones) are oxygen-containing heterocycles with a fused benzene and pyrone ring system.

Comparison with Similar Compounds

Structural and Electronic Features

The following table summarizes key structural differences between 8-chloro-5-nitro-4H-chromen-4-one and related compounds:

Compound Name	Substituents (Positions)	Key Features
8-Chloro-5-nitro-4H-chromen-4-one	Cl (8), NO₂ (5)	Strong electron-withdrawing groups (EWGs); planar aromatic system with high polarity.
5-Hydroxyl-8-nitro-2H-chromene	OH (5), NO₂ (8)	Nitro at position 8; hydroxyl introduces H-bonding capacity .
5,7-Dihydroxy-4-propyl-2H-chromen-2-one	OH (5,7), C₃H₇ (4)	Multiple hydroxyl groups enhance solubility; propyl group increases lipophilicity .
5-(4-Methoxybenzyloxy)-8-nitro-2H-chromene	OCH₂C₆H₄OMe (5), NO₂ (8)	Bulky alkoxy substituent reduces reactivity; methoxy enhances stability .

Key Observations :

• Electron-withdrawing effects : The nitro group at position 5 in 8-chloro-5-nitro-4H-chromen-4-one deactivates the aromatic ring, reducing electrophilic substitution reactivity compared to hydroxyl- or alkoxy-substituted analogues .

Physicochemical Properties

• Solubility : Nitro and chloro substituents reduce aqueous solubility compared to hydroxylated derivatives (e.g., 5,7-dihydroxy-4-propyl-2H-chromen-2-one) but enhance solubility in polar aprotic solvents like DMF or acetonitrile .
• However, chloro substitution may mitigate this by increasing molecular rigidity .

Crystallographic and Computational Studies

• Structure determination: Tools like SHELX and WinGX/ORTEP are widely used for solving crystal structures of chromenones, including hydrogen-bonding analysis . For example, graph set analysis (as per Etter’s rules) can elucidate how chloro and nitro substituents influence packing motifs .
• Validation : Programs like PLATON ensure structural accuracy via checks for disorder, missed symmetry, and solvent inclusion .